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Compound of Interest

Compound Name: Octylbenzene-d22

Cat. No.: B12403311

This technical guide provides a comprehensive overview of the safety data for n-
Octylbenzene-d22, compiled for researchers, scientists, and professionals in drug
development. The information is based on available Safety Data Sheets (SDS) and chemical
property databases.

Section 1: Chemical Identification and Physical
Properties

n-Octylbenzene-d22 is a deuterated form of n-octylbenzene. Below is a summary of its key
identification and physical properties.

Table 1: Chemical Identification
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Identifier

Value

Chemical Name

n-Octylbenzene-d22

Synonyms

1-Phenyloctane-d22, 1-(Octyl-d17)Benzene-
2,3,4,5,6-d5

CAS Number

1219799-28-6[1][2][3]

Molecular Formula

C14D22[3]

Molecular Weight

212.46 g/mol [1]

Isotopic Enrichment

=98 atom % D

Table 2: Physical and Chemical Properties

Property Value Source

Appearance Colorless liquid Fisher Scientific

Odor Odorless Fisher Scientific

Melting Point -36 °C (-32.8 °F) Fisher Scientific

Boiling Point 261 - 263 °C (501.8 - 505.4 °F)  Fisher Scientific

Flash Point 107 °C (224.6 °F) Fisher Scientific

Density 0.858 g/mL at 25 °C ChemicalBook
Solubility Immiscible with water ChemicalBook

Vapor Density 6.56 Thermo Fisher Scientific

Section 2: Hazard Identification and Classification

According to the available safety data sheets, n-Octylbenzene-d22 is not classified as a

hazardous substance. Most sources indicate that the toxicological properties have not been

fully investigated.

NFPA 704 Hazard Diamond for n-Octylbenzene:
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Health (Blue): O

Flammability (Red): O

Instability (Yellow): O

Special (White): N/A

(Note: This rating is for the non-deuterated form, n-Octylbenzene, but is expected to be similar
for the deuterated analog.)

Section 3: Experimental Protocols

The specific experimental protocols used to determine the quantitative data presented in this
guide are not detailed in the source Safety Data Sheets. Standard methods, such as those
prescribed by the OECD or ASTM, are typically used for determining physicochemical
properties like melting point, boiling point, and flash point. However, without explicit citation in
the source documents, the exact methodologies cannot be provided.

Section 4: Handling, Storage, and Personal
Protection

Proper handling and storage are crucial for maintaining the integrity and safety of n-
Octylbenzene-d22.

Handling

e Avoid contact with skin, eyes, and clothing.

Avoid breathing vapors or mists.

Do not ingest. If swallowed, seek immediate medical assistance.

Wash hands thoroughly after handling.

Use in a well-ventilated area or under a laboratory fume hood.

Storage
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Keep the container tightly closed.

Store at room temperature.

Store in a dry, cool, and well-ventilated place.

Incompatible materials include strong oxidizing agents.

Personal Protective Equipment (PPE)

The following diagram outlines the recommended personal protective equipment when

handling n-Octylbenzene-d22.

Personal Protective Equipment (PPE)

Eye Protection

e
k(

Safety glasses with side-shields or goggles)

[

Hand Protection
(Compatible chemical-resistant gloves, e.g., Nitrile rubber)

J

Handling
n-Octylbenzene-d22

»

If ventilation is inadequate

Skin and Body Protection
(Lab coat, impervious clothing)

1 )

[

Use respirator with particle filter for large scale/emergency use) ]

Respiratory Protection
(Not required under normal use with adequate ventilation.

Click to download full resolution via product page

Recommended Personal Protective Equipment (PPE).
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Section 5: First-Aid Measures

The following flowchart details the appropriate first-aid response in case of exposure to n-
Octylbenzene-d22.
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Exposure Event

First-Aid Response

- Do NOT induce vomiting.
Rinse immediately with plenty of water for at least 15 minutes. Wash off immediately with soap and plenty of water. o br"gz‘tﬁfe's“’vr‘e‘:fgﬁz‘e;ﬁ L - Rinse mouth with water.
Seek immediate medical attention. Remove contaminated clothing. Consult a physician. chgs'u% e &l 5 Never give anything by mouth to an unconscious person.
physician. Call a physician immediately.
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Spill Occurs

\ 4
( Ensure Adequate Ventilation )

Y

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Y

Contain Spill with Inert Absorbent Material
(e.g., sand, earth)

Y +

[ Soak up and collect into a suitable, ] Prevent product from entering drains.

closed container for disposal.

\ 4
[ Dispose of as hazardous waste ]

in accordance with local regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety Data for n-
Octylbenzene-d22]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403311#safety-data-sheet-sds-for-n-octylbenzene-
d22]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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